Cas no 849923-19-9 (1-(4-fluorophenyl)-2,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(4-fluorophenyl)-2,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 849923-19-9
• MF: C₁₉H₁₄FNO₃
• MW: 323.317768573761
• CID: 5847204
• PubChem ID: 2985070
• Update Time: 2025-07-23

1-(4-fluorophenyl)-2,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1-(4-fluorophenyl)-1,2-dihydro-2,7-dimethyl-
• F3226-2920
• VU0605783-1
• 1-(4-fluorophenyl)-2,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 849923-19-9
• AKOS002270735
• AKOS016159314
• Z57911641
• 1-(4-fluorophenyl)-2,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C19H14FNO3/c1-10-3-8-14-13(9-10)17(22)15-16(11-4-6-12(20)7-5-11)21(2)19(23)18(15)24-14/h3-9,16H,1-2H3
• InChI Key： APEWTVOQNVRSOQ-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=C(F)C=C2)C2C(=O)C3=CC(C)=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 323.09577147g/mol
• Monoisotopic Mass: 323.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 525.6±50.0 °C(Predicted)
• pka: -2.14±0.40(Predicted)

Additional information on 1-(4-fluorophenyl)-2,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Research Briefing on 1-(4-fluorophenyl)-2,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS: 849923-19-9)

1-(4-fluorophenyl)-2,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS: 849923-19-9) is a synthetic chromenopyrroledione derivative that has recently garnered attention in chemical biology and medicinal chemistry research. This compound belongs to a class of heterocyclic molecules known for their potential pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on its unique structural features, which combine a chromene ring system with a pyrrole-dione moiety, offering a versatile scaffold for drug development.

Recent research has explored the synthesis and optimization of 1-(4-fluorophenyl)-2,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the fluorophenyl and dimethyl groups significantly influence the compound's binding affinity to protein kinases, particularly those involved in cancer signaling pathways. The study employed molecular docking and in vitro assays to validate these interactions, highlighting the compound's potential as a kinase inhibitor.

Another key area of investigation has been the compound's mechanism of action. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(4-fluorophenyl)-2,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. The researchers used X-ray crystallography to elucidate the compound's binding mode within the COX-2 active site, providing insights for further structural optimization.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focus of recent preclinical studies. A 2023 paper in European Journal of Pharmaceutical Sciences evaluated the compound's metabolic stability and plasma protein binding, revealing favorable characteristics for oral administration. However, challenges such as moderate aqueous solubility and first-pass metabolism were noted, prompting ongoing research into formulation strategies, including nanoparticle-based delivery systems.

Looking ahead, 1-(4-fluorophenyl)-2,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione represents a promising candidate for further development in multiple therapeutic areas. Future research directions may include combinatorial chemistry approaches to expand its structural diversity, as well as in vivo efficacy studies in disease models. Collaborative efforts between academic and industrial researchers will be critical to advancing this compound toward clinical applications.